Cas no 1021226-97-0 (3-cyclohexyl-1-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)propan-1-one)

3-cyclohexyl-1-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)propan-1-one structure
1021226-97-0 structure
Product Name:3-cyclohexyl-1-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)propan-1-one
CAS No:1021226-97-0
MF:C21H29FN6O
MW:400.492967367172
CID:5798874
PubChem ID:30857989
Update Time:2024-01-14

3-cyclohexyl-1-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-cyclohexyl-1-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)propan-1-one
    • F5250-0524
    • VU0638881-1
    • AKOS024502784
    • 1021226-97-0
    • 3-cyclohexyl-1-(4-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)propan-1-one
    • 3-cyclohexyl-1-[4-[[1-(3-fluorophenyl)tetrazol-5-yl]methyl]piperazin-1-yl]propan-1-one
    • Inchi: 1S/C21H29FN6O/c22-18-7-4-8-19(15-18)28-20(23-24-25-28)16-26-11-13-27(14-12-26)21(29)10-9-17-5-2-1-3-6-17/h4,7-8,15,17H,1-3,5-6,9-14,16H2
    • InChI Key: PUQIQMDHZNINRS-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)N1C(CN2CCN(C(CCC3CCCCC3)=O)CC2)=NN=N1

Computed Properties

  • Exact Mass: 400.23868773g/mol
  • Monoisotopic Mass: 400.23868773g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 523
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 67.2Ų

3-cyclohexyl-1-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)propan-1-one Pricemore >>

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